Cas no 13714-86-8 (5-methyl-2-furonitrile)

5-methyl-2-furonitrile structure
5-methyl-2-furonitrile structure
Product Name:5-methyl-2-furonitrile
CAS No:13714-86-8
MF:C6H5NO
MW:107.110001325607
MDL:MFCD02093782
CID:119860
PubChem ID:24874443
Update Time:2025-04-18

5-methyl-2-furonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Methylfuran-2-carbonitrile
    • 2-Furancarbonitrile,5-methyl-
    • 5-methyl-2-Furancarbonitrile
    • 5-METHYL-2-FURONITRILE
    • 2-cyano-5-methylfuran
    • 2-Furancarbonitrile,5-methyl
    • 5-Methyl-furan-2-carbonitril
    • 5-methyl-furan-2-carbonitrile
    • 5-Methyl-2-furonitrile 97%
    • 2-furancarbonitrile, 5-methyl-
    • DTXSID80348977
    • AKOS001058971
    • 5-Methyl-2-furonitrile, 97%
    • AT17405
    • LS-05102
    • Z56963430
    • J-006964
    • CS-0187161
    • FT-0684032
    • InChI=1/C6H5NO/c1-5-2-3-6(4-7)8-5/h2-3H,1H
    • 13714-86-8
    • MFCD02093782
    • HMS1783O18
    • XGCRBVWSFYTMEC-UHFFFAOYSA-N
    • EN300-26733
    • SCHEMBL1489553
    • SY083776
    • ALBB-016420
    • DTXCID70300049
    • DB-063187
    • 5-methyl-2-furonitrile
    • MDL: MFCD02093782
    • Inchi: 1S/C6H5NO/c1-5-2-3-6(4-7)8-5/h2-3H,1H3
    • InChI Key: XGCRBVWSFYTMEC-UHFFFAOYSA-N
    • SMILES: O1C(C#N)=CC=C1C

Computed Properties

  • Exact Mass: 107.03700
  • Monoisotopic Mass: 107.037113783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.02 g/mL at 25 °C(lit.)
  • Boiling Point: 173-176 °C(lit.)
  • Flash Point: Fahrenheit: 138.2 ° f
    Celsius: 59 ° c
  • Refractive Index: n20/D 1.484(lit.)
  • PSA: 36.93000
  • LogP: 1.45968
  • Solubility: Not available

5-methyl-2-furonitrile Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Warning
  • Hazard Statement: H226-H302-H312-H332
  • Warning Statement: P280
  • Hazardous Material transportation number:UN 1993 3/PG 1
  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S26
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Risk Phrases:R20/21/22
  • Safety Term:S26-36

5-methyl-2-furonitrile Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-methyl-2-furonitrile Pricemore >>

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5-methyl-2-furonitrile Production Method

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